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Compound of Interest

Compound Name: 4-Aminomorpholine

Cat. No.: B145821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity 4-
Aminomorpholine (CAS: 4319-49-7), a crucial building block in pharmaceutical and

biochemical research. This document outlines key commercial suppliers, their product

specifications, and detailed experimental protocols for synthesis, purification, and analysis.

Furthermore, it explores the role of 4-Aminomorpholine derivatives in drug development, with

a focus on relevant signaling pathways.

Commercial Supplier Overview
High-purity 4-Aminomorpholine is available from a range of chemical suppliers. The purity

levels typically range from 95% to over 98%, with Gas Chromatography (GC) being the most

common method of analysis cited by suppliers. The compound is generally supplied as a

colorless to light yellow liquid.
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Supplier
Stated
Purity

Analytical
Method

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Sigma-

Aldrich
97%[1] Not Specified 4319-49-7[1]

C4H10N2O[1

]
102.14[1]

TCI

Chemicals
>98.0% (GC)

Gas

Chromatogra

phy (GC)

4319-49-7 C4H10N2O 102.14

Thermo

Scientific
95% Not Specified 4319-49-7 C4H10N2O 102.14

Santa Cruz

Biotechnolog

y

≥95% Not Specified 4319-49-7 C4H10N2O 102.14

Advent

Chembio
98%[2] Not Specified 4319-49-7[2]

C4H10N2O[2

]
102.14[2]

DC Fine

Chemicals
Not Specified Not Specified 4319-49-7 C₄H₁₀N₂O[3] 102.13[3]

Otto Chemie

Pvt. Ltd.
97%[1] Not Specified 4319-49-7[1]

C4H10N2O[1

]
102.14[1]

Experimental Protocols
Synthesis of High-Purity 4-Aminomorpholine
A green and efficient method for the synthesis of 4-Aminomorpholine involves the reduction of

4-nitrosomorpholine using a zinc powder-palladium-carbon bimetallic system in a weak acidic

environment generated by carbon dioxide.[4]

Materials:

4-nitrosomorpholine

Zinc powder
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Palladium on carbon (Pd/C, 5% or 10%)

Water

Carbon dioxide gas

Procedure:

In a reaction vessel, suspend 4-nitrosomorpholine in water.

Add zinc powder and a catalytic amount of Pd/C to the suspension.

Bubble carbon dioxide gas through the reaction mixture to create a weakly acidic carbonic

acid system.

Maintain the reaction with stirring until Gas Chromatography (GC) analysis indicates the

complete consumption of 4-nitrosomorpholine.

Upon reaction completion, filter the mixture to remove the catalyst and zinc residues.

The filtrate is then subjected to purification.

Purification by Vacuum Distillation
The crude 4-Aminomorpholine obtained from the synthesis can be effectively purified by

vacuum distillation.[4]

Procedure:

Transfer the filtrate to a distillation flask.

Initially, remove the water under reduced pressure.

Subsequently, increase the temperature and collect the fraction distilling at 64-72 °C under a

pressure of 15 mmHg.[4]

This process yields 4-Aminomorpholine with a purity of 97-99% as determined by GC.[4]
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Purity Analysis: Gas Chromatography (GC) Method
A standard method for determining the purity of 4-Aminomorpholine is Gas Chromatography

with a Flame Ionization Detector (GC-FID).

Instrumentation and Conditions (Representative Method):

Gas Chromatograph: Agilent Intuvo 9000 GC or similar.

Column: Agilent Intuvo HP-Innowax, 60 m × 0.32 mm, 0.5 μm.

Carrier Gas: Helium at a constant flow of 2.1 mL/min.

Inlet Temperature: 270 °C.

Injection Volume: 0.5 µL (split ratio 100:1).

Oven Temperature Program:

Initial temperature: 60 °C, hold for 10 minutes.

Ramp: 5 °C/min to 150 °C, hold for 10 minutes.

Detector: Flame Ionization Detector (FID) at 300 °C.

This method allows for the separation and quantification of 4-Aminomorpholine from potential

impurities.

Application in Drug Development: Targeting the
PI3K/Akt Signaling Pathway
4-Aminomorpholine is a key structural motif in the development of various kinase inhibitors,

particularly those targeting the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway. This

pathway is frequently dysregulated in cancer, making it a prime target for therapeutic

intervention. Derivatives of 4-Aminomorpholine, such as 4-aminoquinazolines, have been

synthesized and shown to exhibit potent inhibitory activity against PI3Kα, a key isoform in this

pathway.[5]
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The diagram below illustrates the general workflow for the synthesis and purification of high-

purity 4-Aminomorpholine.
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Caption: Synthesis and Purification Workflow for 4-Aminomorpholine.

The following diagram depicts the inhibitory action of a 4-Aminomorpholine derivative on the

PI3K/Akt signaling pathway.
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Caption: Inhibition of the PI3K/Akt Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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